N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide

• IUPAC Name: N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide
• InChI: InChI=1S/C22H24N4O2/c27-21-14-19(24-20-8-4-5-13-26(20)21)15-23-17-11-9-16(10-12-17)22(28)25-18-6-2-1-3-7-18/h4-5,8-14,18,23H,1-3,6-7,15H2,(H,25,28)
• InChI Key: XPRVWHJLFKCQJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC=C(C=C2)NCC3=CC(=O)N4C=CC=CC4=N3
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide family of compounds and has been shown to have a number of interesting properties that make it a promising candidate for use in a variety of research applications.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide is not fully understood. However, studies have suggested that this compound may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide has been shown to have a number of interesting biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce the expression of certain genes that are involved in the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective in treating a variety of different types of cancer, making it a promising candidate for use in cancer research. However, one of the limitations of using N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide in lab experiments is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are a number of future directions that could be explored in the study of N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide. One potential direction is to explore the use of this compound in combination with other anti-cancer drugs to improve its effectiveness. Another potential direction is to investigate the mechanism of action of this compound in more detail, which could lead to the development of more effective cancer treatments. Finally, there is also potential for the use of N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide in other areas of research, such as the study of other diseases or the development of new drugs.

Synthesis Methods

The synthesis of N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide is a complex process that involves a number of different steps. The first step in the synthesis process involves the reaction of 4-aminobenzamide with cyclohexyl isocyanate to form N-cyclohexyl-4-aminobenzamide. This intermediate compound is then reacted with 4-oxopyrido[1,2-a]pyrimidin-2-ylmethylamine to form the final product.

Scientific Research Applications

N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide has a number of potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that N-cyclohexyl-4-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylamino]benzamide has potent anti-cancer properties and may be effective in treating a variety of different types of cancer.